Cas no 2228196-96-9 (1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one)

• Product Name: 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one
• CAS No: 2228196-96-9
• MF: C₁₁H₉BrF₂O
• MW: 275.089369535446
• CID: 5974403
• PubChem ID: 165797823
• Update Time: 2025-10-28

1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one
• EN300-1971897
• 2228196-96-9
• 1-[1-(4-bromophenyl)cyclopropyl]-2,2-difluoroethan-1-one

• Inchi： 1S/C11H9BrF2O/c12-8-3-1-7(2-4-8)11(5-6-11)9(15)10(13)14/h1-4,10H,5-6H2
• InChI Key： FYGRRQZOQDVAST-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(C(F)F)=O)CC1

Computed Properties

• Exact Mass: 273.98048g/mol
• Monoisotopic Mass: 273.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one

Introduction to 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one (CAS No: 2228196-96-9)

1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2228196-96-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopropyl moiety and a difluoroethyl side chain, both of which contribute to its distinct chemical properties and potential biological activities.

The structural framework of 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one is meticulously designed to explore novel interactions with biological targets. The presence of a 4-bromophenyl group introduces a halogenated aromatic ring, which is commonly utilized in medicinal chemistry to enhance binding affinity and metabolic stability. This aromatic ring serves as a key pharmacophore, facilitating interactions with various enzymes and receptors. The cyclopropyl group, on the other hand, adds rigidity to the molecule, which can influence its conformational dynamics and binding properties. Additionally, the difluoroethyl side chain introduces fluorine atoms, elements that are well-known for their ability to modulate pharmacokinetic profiles and improve drug-like properties.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their favorable pharmacological properties. Fluorine atoms can enhance metabolic stability, lipophilicity, and binding affinity, making them invaluable in drug design. The incorporation of fluorine into the difluoroethyl group in 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one is particularly noteworthy, as it may confer enhanced bioavailability and reduced susceptibility to degradation by metabolic enzymes. This feature makes the compound a promising candidate for further exploration in the development of novel therapeutic agents.

The bromophenyl moiety in this compound also plays a crucial role in its potential biological activity. Halogenated aromatic compounds are known for their ability to interact with biological targets through various mechanisms, including hydrogen bonding, hydrophobic interactions, and π-stacking. The bromine atom can serve as a point of interaction with specific amino acid residues in proteins or enzymes, potentially leading to high selectivity and efficacy. This structural feature aligns with the broader trend in drug discovery towards the use of halogenated compounds to optimize pharmacological profiles.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of understanding the relationship between molecular structure and biological activity. The unique combination of structural elements in 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one positions it as a versatile scaffold for exploring new therapeutic avenues. By leveraging computational modeling and experimental validation, researchers aim to elucidate how these structural features contribute to biological function. This approach not only accelerates the discovery process but also provides valuable insights into the design principles that govern drug efficacy.

One area where this compound shows particular promise is in the development of inhibitors targeting enzyme-catalyzed reactions relevant to various diseases. Enzymes such as kinases, proteases, and esterases are critical players in numerous biological pathways, making them attractive targets for drug intervention. The structural features of 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one, including its rigid cyclopropyl ring and fluorinated side chain, suggest that it may be capable of binding tightly to such enzymes while maintaining high selectivity. Preliminary studies have indicated that compounds with similar structural motifs exhibit inhibitory activity against certain enzymes, underscoring the potential of this scaffold for further development.

The synthesis of 1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions, fluorination methods, and ring-closing metathesis have been instrumental in building the desired framework. These synthetic strategies not only enable access to complex molecules but also provide opportunities for fine-tuning their properties through structural modifications.

In conclusion,1-1-(4-bromophenyl)cyclopropyl-2,2-difluoroethan-1-one (CAS No: 2228196-96-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer a rich foundation for exploring novel biological activities and therapeutic applications. As research continues to uncover new insights into its pharmacological potential,this compound is poised to play an important role in the development of next-generation drugs targeting various diseases.